2-{[(4-amino-6-anilino-1,3,5-triazin-2-yl)methyl]thio}ethyl 2,4-dichlorobenzoate

• IUPAC Name: 2-[(4-amino-6-anilino-1,3,5-triazin-2-yl)methylsulfanyl]ethyl 2,4-dichlorobenzoate
• InChI: InChI=1S/C19H17Cl2N5O2S/c20-12-6-7-14(15(21)10-12)17(27)28-8-9-29-11-16-24-18(22)26-19(25-16)23-13-4-2-1-3-5-13/h1-7,10H,8-9,11H2,(H3,22,23,24,25,26)
• InChI Key: LLOQYZADPVQWGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=NC(=N2)N)CSCCOC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H17Cl2N5O2S
• Molecular Weight: 450.3 g/mol

Description

2-{[(4-amino-6-anilino-1,3,5-triazin-2-yl)methyl]thio}ethyl 2,4-dichlorobenzoate, also known as DTT, is a chemical compound that has been widely used in scientific research applications. DTT is a thiol-based reducing agent that is commonly used to break disulfide bonds in proteins, which is essential for protein folding and function.

Scientific Research Applications

2-{[(4-amino-6-anilino-1,3,5-triazin-2-yl)methyl]thio}ethyl 2,4-dichlorobenzoate is commonly used in scientific research applications to break disulfide bonds in proteins. This is essential for protein folding and function. This compound is also used to reduce disulfide bonds in antibodies, which is necessary for the production of antibody fragments. This compound is also used in the production of recombinant proteins, which often require the reduction of disulfide bonds for proper folding and function.

Mechanism of Action

2-{[(4-amino-6-anilino-1,3,5-triazin-2-yl)methyl]thio}ethyl 2,4-dichlorobenzoate works by reducing disulfide bonds in proteins to form free thiols. This process is reversible and can be re-oxidized to form disulfide bonds. This compound is a powerful reducing agent and can break disulfide bonds in proteins that are resistant to other reducing agents.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to protect against oxidative stress and reduce inflammation. This compound has also been shown to have neuroprotective effects and has been used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(4-amino-6-anilino-1,3,5-triazin-2-yl)methyl]thio}ethyl 2,4-dichlorobenzoate in lab experiments is its ability to break disulfide bonds in proteins that are resistant to other reducing agents. This compound is also relatively inexpensive and readily available. However, this compound can be toxic at high concentrations and can interfere with certain assays. It is important to use this compound at the appropriate concentration and to carefully monitor its effects on experimental results.

Future Directions

There are numerous future directions for the use of 2-{[(4-amino-6-anilino-1,3,5-triazin-2-yl)methyl]thio}ethyl 2,4-dichlorobenzoate in scientific research. One area of research is the development of new and more efficient reducing agents for breaking disulfide bonds in proteins. Another area of research is the development of new applications for this compound, such as in the treatment of neurodegenerative diseases. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a thiol-based reducing agent that is commonly used in scientific research applications. It is used to break disulfide bonds in proteins, which is essential for protein folding and function. This compound has numerous advantages and limitations for lab experiments and has been shown to have a variety of biochemical and physiological effects. There are also numerous future directions for the use of this compound in scientific research, including the development of new reducing agents and therapeutic applications.